Cas no 2167609-57-4 (4-(5-formylthiophen-3-yl)benzamide)

• Product Name: 4-(5-formylthiophen-3-yl)benzamide
• CAS No: 2167609-57-4
• MF: C₁₂H₉NO₂S
• MW: 231.270361661911
• CID: 6262903
• PubChem ID: 138985501
• Update Time: 2025-07-19

4-(5-formylthiophen-3-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-(5-formylthiophen-3-yl)benzamide
• EN300-1585760
• A1-16085
• 2167609-57-4

• Inchi： 1S/C12H9NO2S/c13-12(15)9-3-1-8(2-4-9)10-5-11(6-14)16-7-10/h1-7H,(H2,13,15)
• InChI Key： BOVLLAGRUWBRNJ-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CC(=C1)C1C=CC(C(N)=O)=CC=1

Computed Properties

• Exact Mass: 231.03539970g/mol
• Monoisotopic Mass: 231.03539970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 88.4Ų

Additional information on 4-(5-formylthiophen-3-yl)benzamide

Recent Advances in the Study of 4-(5-Formylthiophen-3-yl)benzamide (CAS: 2167609-57-4) in Chemical Biology and Pharmaceutical Research

The compound 4-(5-formylthiophen-3-yl)benzamide (CAS: 2167609-57-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiophene and benzamide structure, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a scaffold for drug development. The compound's ability to interact with specific biological targets makes it a valuable candidate for further investigation.

One of the key areas of research involving 4-(5-formylthiophen-3-yl)benzamide is its role as an intermediate in the synthesis of more complex bioactive molecules. Recent publications have highlighted its utility in the development of kinase inhibitors, particularly those targeting cancer-related pathways. The presence of the formyl group on the thiophene ring allows for further functionalization, enabling the creation of diverse derivatives with enhanced pharmacological properties. This versatility has positioned the compound as a focal point in medicinal chemistry efforts.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficacy of 4-(5-formylthiophen-3-yl)benzamide derivatives in inhibiting specific protein kinases involved in tumor proliferation. The study utilized structure-activity relationship (SAR) analysis to optimize the compound's binding affinity and selectivity. Results indicated that certain derivatives exhibited nanomolar potency against targeted kinases, with minimal off-target effects. These findings underscore the compound's potential as a lead structure for anticancer drug development.

Beyond oncology applications, recent investigations have explored the compound's utility in neurodegenerative disease research. A 2024 preprint publication reported that 4-(5-formylthiophen-3-yl)benzamide analogs demonstrated neuroprotective effects in cellular models of Alzheimer's disease. The mechanism of action appears to involve modulation of amyloid-beta aggregation and reduction of oxidative stress. While these results are preliminary, they suggest a broader therapeutic potential for this chemical scaffold that warrants further exploration.

The synthetic accessibility of 4-(5-formylthiophen-3-yl)benzamide has also been a subject of recent optimization efforts. A novel, high-yield synthesis route was reported in Organic Process Research & Development, featuring improved atom economy and reduced environmental impact compared to traditional methods. This advancement is particularly significant for scaling up production for preclinical and clinical studies, addressing one of the key challenges in translating promising compounds into viable therapeutics.

As research progresses, the pharmacological profile of 4-(5-formylthiophen-3-yl)benzamide continues to be refined. Recent pharmacokinetic studies have provided valuable data on the compound's absorption, distribution, metabolism, and excretion (ADME) properties. These studies have identified both challenges and opportunities in developing this scaffold into drug candidates, particularly regarding bioavailability and metabolic stability. Such findings are crucial for guiding future structural modifications and formulation strategies.

Looking ahead, the scientific community anticipates that 4-(5-formylthiophen-3-yl)benzamide will play an increasingly important role in drug discovery pipelines. Its combination of synthetic versatility, biological activity, and structural novelty makes it a compelling subject for ongoing research. Future directions may include expanded investigations into its mechanism of action, development of additional derivatives with improved properties, and exploration of new therapeutic indications beyond those currently being studied.